Cas no 942005-37-0 (5-methyl-N-3-(trifluoromethyl)phenylfuro3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-3-(trifluoromethyl)phenylfuro3,2-bpyridine-2-carboxamide
• CAS No: 942005-37-0
• MF: C₁₆H₁₁F₃N₂O₂
• MW: 320.265954256058
• CID: 5863360
• PubChem ID: 16802381
• Update Time: 2025-06-09

5-methyl-N-3-(trifluoromethyl)phenylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[3-(trifluoromethyl)phenyl]furo[3,2-b]pyridine-2-carboxamide
• F2348-0256
• AKOS024642536
• 942005-37-0
• 5-methyl-N-(3-(trifluoromethyl)phenyl)furo[3,2-b]pyridine-2-carboxamide
• 5-methyl-N-3-(trifluoromethyl)phenylfuro3,2-bpyridine-2-carboxamide

• Inchi： 1S/C16H11F3N2O2/c1-9-5-6-13-12(20-9)8-14(23-13)15(22)21-11-4-2-3-10(7-11)16(17,18)19/h2-8H,1H3,(H,21,22)
• InChI Key： ZCALAKBEVUQAKY-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=CC(C(F)(F)F)=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 320.07726208g/mol
• Monoisotopic Mass: 320.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-methyl-N-3-(trifluoromethyl)phenylfuro3,2-bpyridine-2-carboxamide

Introduction to 5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide (CAS No. 942005-37-0) and Its Emerging Applications in Chemical Biology

5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide, identified by the chemical identifier CAS No. 942005-37-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that exhibit remarkable binding affinity and selectivity, making it a promising candidate for drug discovery and development. The presence of multiple functional groups, including a furo[3,2-bpyridine] core, a methyl substituent, and a trifluoromethyl group on the phenyl ring, contributes to its distinctive chemical properties and biological activity.

The furo[3,2-bpyridine] scaffold is particularly noteworthy as it is known to interact with various biological targets, including enzymes and receptors, with high precision. This scaffold has been extensively studied for its role in modulating biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders. The 5-methyl group and the 3-(trifluoromethyl)phenyl moiety further enhance the compound's pharmacological profile by influencing its solubility, metabolic stability, and binding interactions. These structural elements collectively contribute to the compound's potential as an inhibitor or modulator of key biological processes.

In recent years, there has been a surge in research focused on developing small molecules that can selectively target specific disease-related pathways. The CAS No. 942005-37-0 compound has emerged as a subject of interest due to its ability to interact with proteins involved in cell signaling and proliferation. Studies have demonstrated that this molecule can disrupt aberrant signaling pathways associated with certain types of cancer by binding to specific protein targets. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors for the efficacy of drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide that exhibit even greater potency and selectivity. These studies have highlighted the compound's versatility as a pharmacophore, suggesting that it could be modified to target a wide range of diseases beyond cancer.

The structural complexity of this molecule also makes it an attractive candidate for investigating mechanisms of action at the molecular level. By studying how 5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide interacts with its biological targets, researchers can gain insights into the underlying processes that drive disease development. This information is invaluable for designing more effective therapeutic strategies that address the root causes of pathology rather than merely alleviating symptoms.

Recent advancements in synthetic chemistry have enabled the efficient preparation of analogs of this compound with tailored properties. These synthetic methodologies have been instrumental in optimizing key pharmacokinetic parameters such as bioavailability, tissue distribution, and excretion rates. By fine-tuning the structure of CAS No. 942005-37-0, scientists aim to develop drug candidates that are not only potent but also safe and well-tolerated for clinical use.

The interdisciplinary nature of chemical biology has facilitated collaborations between chemists, biologists, and clinicians in the pursuit of novel therapeutics. The study of 5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide exemplifies how such collaborations can lead to breakthroughs in drug discovery. By integrating knowledge from multiple disciplines, researchers can accelerate the translation of laboratory findings into clinical applications that benefit patients worldwide.

Looking ahead, the continued investigation of this compound holds promise for uncovering new therapeutic opportunities across various therapeutic areas. As our understanding of disease mechanisms evolves, so too will our ability to design molecules like 5-methyl-N-3-(trifluoromethyl)phenylfuro[3,2-bpyridine-2-carboxamide that precisely target these pathways with minimal side effects. The combination of innovative chemistry with cutting-edge biological insights ensures that this field will remain dynamic and full of possibilities for years to come.